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CAS No.: 616-31-9
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Get Quote

Available Information on Pentane-3-Thiol

Here is the confirmed data gathered from the search results:

Property Information

CAS Number 616-31-9 [1]

Molecular Formula C5H12S [1] [2]

Odor Description Sulfurous, gassy, durian-like, fruity, roasted, savory [1]

Flavor Description Meaty, brothy, sulfurous [1]

Use Levels (FEMA
GRAS)

Typically 0.01 to 0.1 ppm in various food categories (e.g., meats,
seasonings, soups) [1]

Analytical Methods for Potent Thiols

Although your target compound's threshold is missing, the search results detail why obtaining such data is

challenging and describe specialized techniques for analyzing potent volatile thiols [3]. These methods are
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crucial for researchers because thiols often have extremely low odor detection thresholds (in the nanogram

per liter range) and are highly reactive and difficult to isolate [3].

Common analytical workflows for thiols often involve specific extraction and derivatization steps to stabilize

these compounds, followed by highly sensitive detection methods like Gas Chromatography-Mass

Spectrometry (GC-MS) or GC-Olfactometry (GC-O) [3] [4]. The following diagram outlines a generalized

experimental protocol for thiol analysis based on these methodologies.

Sample Preparation

Thiol Isolation

Derivatization

Instrumental Analysis

Data Processing

Sensory Evaluation

Click to download full resolution via product page

How to Proceed with Your Research

Given the absence of specific data, here are suggestions for your next steps:
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Consult Specialized Databases: Search for pentane-3-thiol or its CAS number (616-31-9) in

specialized flavor and fragrance databases such as Leffingwell & Associates or the FEMA Flavor
Ingredient Library.

Broaden Your Search: The odor threshold for the isomeric compound 1-pentanethiol (CAS 110-66-
7) may be more readily available and can serve as a useful reference point, though thresholds can

vary significantly even between isomers.
Review Foundational Literature: Key reviews like "Analysis of Potent Odour-Active Volatile Thiols in

Foods and Beverages" [3] can provide deeper methodological insights for your own experimental
work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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